Cas no 83759-54-0 (L-Arginine,L-threonyl-L-seryl-L-lysyl-L-tyrosyl-)

The compound L-Threonyl-L-seryl-L-lysyl-L-tyrosyl-L-arginine is a synthetic peptide sequence with potential applications in biochemical research and pharmaceutical development. Composed of five amino acids—threonine, serine, lysine, tyrosine, and arginine—this peptide may exhibit bioactive properties due to its structural composition. The presence of L-arginine contributes to its potential role in nitric oxide signaling, while the tyrosine and lysine residues offer sites for post-translational modifications. This peptide could be of interest in studying cell signaling, enzyme-substrate interactions, or peptide-based therapeutics. Its defined sequence allows for precise experimental reproducibility, making it suitable for mechanistic studies in molecular biology and drug discovery.

L-Arginine,L-threonyl-L-seryl-L-lysyl-L-tyrosyl- structure

83759-54-0 structure

Product name:L-Arginine,L-threonyl-L-seryl-L-lysyl-L-tyrosyl-

CAS No:83759-54-0

MF:C₂₈H₄₇N₉O₉

MW:653.72768

CID:724487

PubChem ID:122173

L-Arginine,L-threonyl-L-seryl-L-lysyl-L-tyrosyl- Chemical and Physical Properties

Names and Identifiers

- L-Arginine,L-threonyl-L-seryl-L-lysyl-L-tyrosyl-
- L-Threonyl-L-seryl-L-lysyl-L-tyrosyl-N<sup>5</sup>-(diaminomethylene)-L-ornithine
- Neo-Kyotorphin
- THR-SER-LYS-TYR-ARG
- Tskyr peptide
- 83759-54-0
- DTXSID401003796
- UNII-5ETK5E501L
- N~2~-[2-{[6-Amino-2-({2-[(2-amino-1,3-dihydroxybutylidene)amino]-1,3-dihydroxypropylidene}amino)-1-hydroxyhexylidene]amino}-1-hydroxy-3-(4-hydroxyphenyl)propylidene]arginine
- Neokiotorphin
- (2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-3-hydroxypropanoyl]amino]hexanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
- 5ETK5E501L
- L-Arginine, N2-(N-(N2-(N-L-threonyl-L-seryl)-L-lysyl)-L-tyrosyl)-
- Q27261937
- Threonyl-seryl-lysyl-tyrosyl-arginine
- H-Thr-Ser-Lys-Tyr-Arg-OH
- d-Sero-2-nkt
- L-Arginine, L-threonyl-L-seryl-L-lysyl-L-tyrosyl-
- Neokyotorphin
- Inchi： InChI=1S/C28H47N9O9/c1-15(39)22(30)26(44)37-21(14-38)25(43)34-18(5-2-3-11-29)23(41)36-20(13-16-7-9-17(40)10-8-16)24(42)35-19(27(45)46)6-4-12-33-28(31)32/h7-10,15,18-22,38-40H,2-6,11-14,29-30H2,1H3,(H,34,43)(H,35,42)(H,36,41)(H,37,44)(H,45,46)(H4,31,32,33)/t15-,18+,19+,20+,21+,22+/m1/s1
- InChI Key： COHPSYLINFUPSS-HHHIRMLJSA-N
- SMILES： CC(C(C(=O)NC(CO)C(=O)NC(CCCCN)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CCCN=C(N)N)C(=O)O)N)O

Computed Properties

Exact Mass: 653.349674g/mol
Surface Charge: 0
XLogP3: -5.9
Hydrogen Bond Donor Count: 12
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 21
Monoisotopic Mass: 653.349674g/mol
Monoisotopic Mass: 653.349674g/mol
Topological Polar Surface Area: 331Å²
Heavy Atom Count: 46
Complexity: 1020
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

L-Arginine,L-threonyl-L-seryl-L-lysyl-L-tyrosyl- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
AAPPTec	P002115-25mg	Neo-Kyotorphin	83759-54-0		25mg	$340.00	2024-07-19
AAPPTec	P002115-10mg	Neo-Kyotorphin	83759-54-0		10mg	$170.00	2024-07-19
A2B Chem LLC	AH51869-5mg	neo-kyotorphin	83759-54-0	> 95%	5mg	$569.00	2023-12-30
AAPPTec	P002115-5mg	Neo-Kyotorphin	83759-54-0		5mg	$100.00	2024-07-19
A2B Chem LLC	AH51869-1mg	neo-kyotorphin	83759-54-0	> 95%	1mg	$348.00	2023-12-30
A2B Chem LLC	AH51869-10mg	neo-kyotorphin	83759-54-0	> 95%	10mg	$752.00	2023-12-30